Cas no 1323-51-9 (2,2-dimethylpropanoic acid; (8S,9S,13S,14S,17S)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol)

• Product Name: 2,2-dimethylpropanoic acid; (8S,9S,13S,14S,17S)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
• CAS No: 1323-51-9
• MF: C₁₈H₂₄O₂
• MW: 272.381965637207
• CID: 190383
• Update Time: 2024-01-25

2,2-dimethylpropanoic acid; (8S,9S,13S,14S,17S)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethylpropanoic acid - (17beta)-estra-1,3,5(10)-triene-3,17-diol (1:1)
• (8S,9S,13S,14S,17S)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
• 2,2-dimethylpropanoic acid
• 2,2-dimethylpropanoic acid,(8S,9S,13S,14S,17S)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
• (8S,9S,13S,14S,17S)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-d
• 2,2-dimethylpropanoic acid; (8S,9S,13S,14S,17S)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol

• Inchi： 1S/C18H24O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-17,19-20H,2,4,6-9H2,1H3/t14-,15+,16+,17+,18+/m1/s1
• InChI Key： VOXZDWNPVJITMN-FPSMNIFISA-N
• SMILES： C1C2=C(CC[C@@]3([H])[C@]2([H])CC[C@@]2(C)[C@@]3([H])CC[C@@H]2O)C=C(O)C=1

Computed Properties

• Exact Mass: 374.24582
• Monoisotopic Mass: 374.24571
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 460
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8

Experimental Properties

• Density: g/cm3
• Boiling Point: 445.9°Cat760mmHg
• Flash Point: 209.6°C
• PSA: 77.76